Cas no 1804004-05-4 (6-(Aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1804004-05-4
• MF: C₇H₆F₃IN₂O
• MW: 318.035024166107
• CID: 4931424
• Update Time: 2025-05-25

6-(Aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3IN2O/c8-7(9,10)14-5-2-1-4(3-12)13-6(5)11/h1-2H,3,12H2
• InChI Key： NSLHRIMGZNWGFY-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804004-05-4)

The compound 6-(Aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804004-05-4, is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the aminomethyl group, iodo substitution, and trifluoromethoxy moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating diseases like cancer and neurological disorders.

One of the most searched questions in the field of organic chemistry is how iodo-substituted pyridines contribute to cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. The presence of the iodo group in 6-(Aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine makes it an excellent candidate for these transformations, enabling the construction of complex molecular architectures. Additionally, the trifluoromethoxy group is a hot topic due to its ability to enhance metabolic stability and lipophilicity in drug candidates, aligning with current trends in medicinal chemistry.

Another area of interest is the role of aminomethyl derivatives in prodrug design. The 6-(Aminomethyl) functionality in this compound offers opportunities for further derivatization, such as amide formation or reductive amination, which are critical for optimizing pharmacokinetic properties. This aligns with the growing focus on targeted drug delivery and precision medicine, which are frequently searched topics in AI-driven drug development platforms.

From a synthetic perspective, the compound’s CAS number 1804004-05-4 is often queried in chemical databases for purity and supplier information. High-purity 6-(Aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine is essential for reproducible research outcomes, especially in high-throughput screening assays. The trifluoromethoxy group’s electronegativity also makes it a subject of computational chemistry studies, where researchers investigate its impact on molecular docking and binding affinity.

Environmental and regulatory considerations are also relevant. While the compound is not classified as hazardous, its halogenated components (iodo and trifluoromethoxy) necessitate careful handling to minimize waste. Sustainable synthesis methods, such as catalytic iodination or flow chemistry, are increasingly explored to address these concerns, reflecting broader industry trends toward green chemistry.

In summary, 6-(Aminomethyl)-2-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1804004-05-4) is a multifaceted building block with applications spanning drug discovery, agrochemicals, and material science. Its structural motifs align with contemporary research priorities, making it a valuable tool for scientists navigating the complexities of modern synthetic and medicinal chemistry.